Cas no 2228789-72-6 (1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine
• CAS No: 2228789-72-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5903740
• PubChem ID: 165847346
• Update Time: 2025-06-09

1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1819301
• 2228789-72-6
• 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C9H12N4/c1-12-5-3-4-8(12)9-7(10)6-11-13(9)2/h3-6H,10H2,1-2H3
• InChI Key： WKJVEMPFPUZMMX-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.8Ų

Additional information on 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine (CAS No. 2228789-72-6)

The compound 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine (CAS No. 2228789-72-6) is a heterocyclic organic molecule featuring a pyrazole core substituted with a pyrrole moiety. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both pyrazole and pyrrole rings in its architecture contributes to its unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine has surged, driven by advancements in drug discovery and material science. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors, antimicrobial agents, and fluorescent probes. The compound's CAS No. 2228789-72-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic settings.

One of the key advantages of 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine lies in its synthetic versatility. The amine group at the 4-position of the pyrazole ring allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. The compound's pyrrole subunit also enhances its π-stacking capabilities, a feature exploited in organic electronics and catalysis.

From an analytical perspective, CAS No. 2228789-72-6 exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the methyl groups and aromatic protons, while mass spectrometry confirms its molecular weight. These properties are critical for quality control in large-scale production, a topic frequently queried by procurement specialists and process chemists.

Environmental and safety profiles of 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine are also under scrutiny, reflecting broader industry concerns about green chemistry. Preliminary data suggest moderate biodegradability, though comprehensive ecotoxicological studies are ongoing. This aligns with the sustainable synthesis movement, where researchers prioritize compounds with minimal ecological impact—a hot topic in ACS Green Chemistry Institute discussions.

Market intelligence indicates rising patent activity around pyrazole-pyrrole hybrids, with CAS No. 2228789-72-6 appearing in several recent applications. These patents often highlight the compound's utility in crop protection formulations and photodynamic therapy agents, addressing two high-growth sectors: agrochemicals and precision medicine.

For synthetic chemists, the preparation of 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine typically involves Knorr-type pyrazole synthesis followed by pyrrole coupling. Optimization of these routes for atom economy remains an active research area, particularly in light of tightening REACH regulations in the European chemical industry.

In conclusion, 1-methyl-5-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazol-4-amine (CAS No. 2228789-72-6) represents a multifaceted compound bridging multiple scientific disciplines. Its structural features resonate with contemporary needs in medicinal chemistry, materials science, and catalysis, ensuring sustained interest from both industrial and academic researchers worldwide.